Cas no 1874-83-5 (cyclohexane-1,3-dione, monosodium salt)
1874-83-5 structure
Product Name:cyclohexane-1,3-dione, monosodium salt
CAS No:1874-83-5
MF:C6H7NaO2
MW:134.108352899551
CID:1379437
PubChem ID:56842219
Update Time:2025-04-20
cyclohexane-1,3-dione, monosodium salt Chemical and Physical Properties
Names and Identifiers
-
- cyclohexane-1,3-dione, monosodium salt
- 1,3-cyclohexanedione, sodium salt
- EINECS 217-504-3
- NS00078205
- DWXRESUIDQOZEV-UHFFFAOYSA-N
- 1874-83-5
- DTXSID00172054
- EC 217-504-3
-
- Inchi: 1S/C6H7O2.Na/c7-5-2-1-3-6(8)4-5;/h4H,1-3H2;/q-1;+1
- InChI Key: DWXRESUIDQOZEV-UHFFFAOYSA-N
- SMILES: [Na+].O=C1[CH-]C(CCC1)=O
Computed Properties
- Exact Mass: 134.03441
- Monoisotopic Mass: 295.103726
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 40.13
cyclohexane-1,3-dione, monosodium salt Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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